5-[(ethylsulfanyl)methyl]-N-(2-oxo-1-phenylazetidin-3-yl)-1,2-oxazole-3-carboxamide

• IUPAC Name: 5-(ethylsulfanylmethyl)-N-(2-oxo-1-phenylazetidin-3-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H17N3O3S/c1-2-23-10-12-8-13(18-22-12)15(20)17-14-9-19(16(14)21)11-6-4-3-5-7-11/h3-8,14H,2,9-10H2,1H3,(H,17,20)
• InChI Key: FFHREDYLGKHZDG-UHFFFAOYSA-N
• Canonical SMILES: CCSCC1=CC(=NO1)C(=O)NC2CN(C2=O)C3=CC=CC=C3
• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Synthesis Analysis

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry has been increased in the past few years. Substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities.

Molecular Structure Analysis

The molecular structure of oxazole derivatives is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Chemical Reactions Analysis

Oxazole derivatives have been synthesized and assessed for their antimicrobial potential against S. aureus, E. coli, P. aeruginosa and C. albicans.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxazole derivatives can vary widely depending on the specific derivative. For example, oxazole itself was first prepared in 1947, has a boiling point of 69 °C and is a stable liquid at room temperature.

Future Directions

The future directions in the field of oxazole derivatives are likely to involve the synthesis of new derivatives and the exploration of their biological activities. This is a rapidly evolving field with many opportunities for new discoveries.